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Compound of Interest

2-(4-Fluoro-2-
Compound Name:

methylphenyl)acetaldehyde
CAS No.: 111991-26-5

Cat. No.: B1528689

Get Quote

\\

Technical Guide: 4-Fluoro-2-
methylphenylacetaldehyde

Safety, Synthesis, and Handling in Pharmaceutical Research

Part 1: Executive Technical Summary

Compound Identity

¢ |[UPAC Name: 2-(4-Fluoro-2-methylphenyl)acetaldehyde[1]

CAS Number: 111991-26-5[1][2][3]

Molecular Formula: CoHoFO

Molecular Weight: 152.17 g/mol

SMILES: Cclcc(F)ccclCC=0l[4]
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Relevance in Drug Development 4-Fluoro-2-methylphenylacetaldehyde is a high-value
pharmacophore building block. In medicinal chemistry, it serves as a critical intermediate for
introducing the 4-fluoro-2-methylphenyl moiety. This structural motif is prized for two specific
"medicinal chemistry effects":

o Metabolic Blocking: The para-fluorine atom blocks metabolic oxidation at the C4 position (a
common P450 clearance site), extending the half-life of the final drug candidate.

o Conformational Restriction: The ortho-methyl group introduces steric bulk that can lock the
phenyl ring into a specific bioactive conformation, potentially increasing potency against
kinase targets or GPCRs.

Part 2: Hazard Architecture & Safety Profile

Note: As a research chemical, specific toxicological data for this exact CAS is limited. The
following safety profile is derived from Structure-Activity Relationship (SAR) analysis of
analogous phenylacetaldehydes and fluorinated aromatics.

GHS Classification (Derived)

Based on the functional group reactivity (aldehyde) and lipophilic aromatic core, this compound
should be treated with Category 2 precautions.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Cat 2 H315: Causes skin irritation.

. L H319: Causes serious eye
Serious Eye Damage/Irritation Cat 2A o
irritation.

) H335: May cause respiratory
STOT - Single Exposure Cat3 o
irritation.

. e ) H317: May cause an allergic
Skin Sensitization Cat 1 (Likely) _ _
skin reaction.

Emergency Response Protocols
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Inhalation: Phenylacetaldehydes are potent respiratory irritants. Move personnel to fresh air
immediately. If breathing is difficult, administer oxygen. Skin Contact: Aldehydes can cross-link
proteins (sensitization). Wash immediately with polyethylene glycol 400 (if available) or copious
soap and water. Do not use organic solvents like ethanol, as they may increase dermal
absorption. Eye Contact: Flush with water for 15 minutes. The lipophilic nature suggests the
compound may adhere to corneal tissue; immediate irrigation is critical to prevent opacity.

Part 3: Handling & Storage Engineering[5]
The "Aldehyde Paradox"

Phenylacetaldehydes are notoriously unstable. They suffer from two primary degradation
pathways that researchers must mitigate:

e Aerobic Oxidation: Rapid conversion to the corresponding phenylacetic acid upon exposure
to air. The acid impurity can ruin subsequent base-sensitive reactions (e.g., Wittig, Grignard).

» Self-Polymerization: Aldol condensation leads to trimerization or polymerization, often
observed as the liquid turning into a viscous yellow gum.

Storage Protocol[5]

o Atmosphere: Store strictly under Argon or Nitrogen.

o Temperature: Maintain at 2—8°C (Refrigerator). For long-term storage (>1 month), store at
-20°C.

» Stabilizers: Commercial samples may contain traces of hydroquinone or BHT to inhibit
radical polymerization. If using in sensitive catalysis, purify via distillation immediately before
use.

Engineered Safety Workflow (DOT Visualization)

The following diagram outlines the hierarchy of controls required when handling this compound
in a synthesis lab.
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Handling 4-Fluoro-2-methylphenylacetaldehyde
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2. Personal Protective Equipment
(Nitrile Gloves, Goggles, Lab Coat)

Operational Safety

3. Procedural Controls
(Inert Atmosphere, Cold Handling)
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4. Waste Disposal

(Halogenated Organic Waste)
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Figure 1: Hierarchy of safety controls for handling fluorinated phenylacetaldehydes.

Part 4: Synthetic Utility & Protocols
Physical Properties (Predicted)

e Boiling Point: ~220-230°C (760 mmHg) / ~95-100°C (0.5 mmHg). Note: Distillation should
only be performed under high vacuum to prevent thermal decomposition.
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e Density: ~1.15 g/cm3.

e Solubility: Soluble in DCM, THF, Ethyl Acetate. Insoluble in water.

Synthesis Protocol: Homologation via Wittig Reaction

A robust method to synthesize this aldehyde from the more stable 4-fluoro-2-
methylbenzaldehyde involves a Wittig homologation followed by hydrolysis. This avoids the
handling of unstable intermediates.

Step 1: Enol Ether Formation

Suspend (Methoxymethyl)triphenylphosphonium chloride (1.2 equiv) in anhydrous THF
under Argon.

e Cool to -78°C and add KOtBu (1.3 equiv) dropwise. Stir for 30 min (solution turns deep
red/orange).

e Add 4-Fluoro-2-methylbenzaldehyde (1.0 equiv) in THF dropwise.

e Warm to Room Temperature (RT) and stir for 2 hours.

e Quench with sat. NH4Cl, extract with ether, and concentrate to yield the enol ether
intermediate.

Step 2: Hydrolysis to Aldehyde

Dissolve the crude enol ether in THF/Water (4:1).

Add Perchloric acid (cat.) or HCI (2M). Reflux for 1 hour.

Neutralize with NaHCOs, extract with DCM.

Purification: Kugelrohr distillation (high vacuum) is preferred over column chromatography to
minimize silica-induced degradation.

Application: Reductive Amination
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The primary use of this aldehyde is to couple with amines to form secondary/tertiary amines for
SAR studies.

Protocol:

Dissolve aldehyde (1.0 equiv) and amine (1.1 equiv) in DCE (Dichloroethane).

Add Sodium Triacetoxyborohydride (STAB) (1.5 equiv).

Stir at RT for 4-16 hours.

Why STAB? STAB is milder than NaCNBH3s and does not reduce the aldehyde to the alcohol
as quickly as NaBHa4, preventing side reactions.

Synthetic Pathway Visualization (DOT)
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Figure 2: Synthetic workflow from stable precursor to final drug candidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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msds-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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